Cas no 1396790-58-1 (2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide)

• Product Name: 2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide
• CAS No: 1396790-58-1
• MF: C₁₇H₁₄ClF₂N₃O₂S
• MW: 397.826768398285
• CID: 6559722
• Update Time: 2025-08-02

2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide
• 2-[(4-chloro-1,3-benzothiazol-2-yl)-methylamino]-N-[3-(difluoromethoxy)phenyl]acetamide

• Inchi： 1S/C17H14ClF2N3O2S/c1-23(17-22-15-12(18)6-3-7-13(15)26-17)9-14(24)21-10-4-2-5-11(8-10)25-16(19)20/h2-8,16H,9H2,1H3,(H,21,24)
• InChI Key： XEAYIJLJVLBXMA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC(F)F)=C1)(=O)CN(C1=NC2=C(Cl)C=CC=C2S1)C

Additional information on 2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide

Comprehensive Overview of 2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide (CAS No. 1396790-58-1)

2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide (CAS No. 1396790-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole class, which is known for its diverse biological activities. The presence of a difluoromethoxy group and a chloro-substituted benzothiazole moiety enhances its reactivity and selectivity, making it a promising candidate for further study.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and crop protection. Researchers are particularly interested in CAS No. 1396790-58-1 due to its potential as a kinase inhibitor or pesticide intermediate. The compound's molecular structure allows for interactions with various biological targets, which could lead to breakthroughs in treating diseases or improving agricultural yields. Its synthetic pathway and structure-activity relationship (SAR) are also key areas of investigation.

One of the most frequently asked questions about 2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide revolves around its solubility and stability under different conditions. Studies suggest that the compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, which is crucial for formulation development. Additionally, its thermal stability makes it suitable for high-temperature applications in industrial processes.

The mechanism of action of this compound is another hot topic among researchers. Preliminary data indicate that it may interfere with enzyme activity or signal transduction pathways, though further validation is required. The chloro and difluoromethoxy groups are believed to play a critical role in its bioactivity, possibly by enhancing binding affinity or metabolic resistance. These insights are valuable for optimizing its pharmacokinetic properties.

From an industrial perspective, CAS No. 1396790-58-1 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. The use of catalysts and microwave-assisted reactions has shown promise in improving yield and reducing reaction times. Such innovations align with global trends toward environmentally friendly chemical production.

In summary, 2-(4-chloro-1,3-benzothiazol-2-yl)(methyl)amino-N-3-(difluoromethoxy)phenylacetamide represents a fascinating area of research with broad implications for medicine and agriculture. Its unique chemical properties and versatile applications make it a compound worth watching in the coming years. As scientific understanding deepens, we can expect more breakthroughs that will unlock its full potential.